Cas no 938023-06-4 (2-chloro-1,3-bis4-(difluoromethoxy)phenylpropane-1,3-dione)

• Product Name: 2-chloro-1,3-bis4-(difluoromethoxy)phenylpropane-1,3-dione
• CAS No: 938023-06-4
• MF: C₁₇H₁₁ClF₄O₄
• MW: 390.713458299637
• MDL: MFCD08552965
• CID: 5228261
• PubChem ID: 19588091
• Update Time: 2025-05-30

2-chloro-1,3-bis4-(difluoromethoxy)phenylpropane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1,3-bis[4-(difluoromethoxy)phenyl]propane-1,3-dione
• 2-chloro-1,3-bis4-(difluoromethoxy)phenylpropane-1,3-dione

• MDL： MFCD08552965
• Inchi： 1S/C17H11ClF4O4/c18-13(14(23)9-1-5-11(6-2-9)25-16(19)20)15(24)10-3-7-12(8-4-10)26-17(21)22/h1-8,13,16-17H
• InChI Key： PSAZSMRKCXZNRT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(OC(F)F)C=C1)(=O)C(Cl)C(C1=CC=C(OC(F)F)C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8

Additional information on 2-chloro-1,3-bis4-(difluoromethoxy)phenylpropane-1,3-dione

2-Chloro-1,3-Bis(4-(Difluoromethoxy)Phenyl)Propane-1,3-Dione: A Comprehensive Overview

The compound with CAS No. 938023-06-4, commonly referred to as 2-chloro-1,3-bis(4-(difluoromethoxy)phenyl)propane-1,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a central propane backbone substituted with two 4-(difluoromethoxy)phenyl groups and a chlorine atom at the second position. The presence of the difluoromethoxy group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations.

Recent studies have highlighted the potential of 2-chloro-1,3-bis(4-(difluoromethoxy)phenyl)propane-1,3-dione in drug discovery. Researchers have explored its ability to act as a scaffold for constructing bioactive molecules with improved pharmacokinetic profiles. The difluoromethoxy substituent has been shown to enhance the lipophilicity of the molecule without significantly compromising its solubility, which is a critical factor in drug design. Furthermore, the chlorine atom at the second position provides a site for further functionalization, enabling the creation of derivatives with diverse biological activities.

The synthesis of 2-chloro-1,3-bis(4-(difluoromethoxy)phenyl)propane-1,3-dione involves a multi-step process that typically begins with the preparation of the difluoromethoxyarene intermediate. This is achieved through a nucleophilic aromatic substitution reaction using 4-fluorophenol and difluoroformate esters under specific conditions. The intermediate is then subjected to Friedel-Crafts acylation to introduce the ketone groups on the propane backbone. Finally, chlorination is carried out using a suitable electrophilic reagent to install the chlorine atom at the desired position.

One of the most intriguing aspects of this compound is its reactivity under various chemical conditions. Recent investigations have demonstrated that 2-chloro-1,3-bis(4-(difluoromethoxy)phenyl)propane-1,3-dione undergoes efficient nucleophilic substitution reactions due to the electron-withdrawing effects of both the difluoromethoxy and ketone groups. This makes it an ideal substrate for constructing libraries of compounds with potential applications in medicinal chemistry.

In terms of applications, 2-chloro-1,3-bis(4-(difluoromethoxy)phenyl)propane-1,3-dione has shown promise in the development of advanced materials. Its rigid structure and ability to form stable covalent bonds make it a candidate for use in high-performance polymers and optoelectronic devices. Additionally, its unique electronic properties have led to exploratory studies in the field of organic electronics.

From an environmental standpoint, understanding the degradation pathways of 2-chloro-1,3-bis(4-(difluoromethoxy)phenyl)propane-1,3-dione is crucial for assessing its potential impact on ecosystems. Recent research has focused on photodegradation mechanisms under UV light exposure. Findings indicate that the molecule undergoes fragmentation reactions that lead to the formation of less complex byproducts. These studies are essential for ensuring sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-chloro-1,3-bis(4-(difluoromethoxy)phenyl)propane-1,3-dione (CAS No. 938023-06-4) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure not only facilitates innovative chemical transformations but also opens avenues for developing novel materials and therapeutic agents. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing modern chemistry and technology.